Cas no 2229358-53-4 (methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate
• CAS No: 2229358-53-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5985928
• PubChem ID: 165701639
• Update Time: 2025-10-11

methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate
• 2229358-53-4
• EN300-1780257

• Inchi： 1S/C10H14N2O3/c1-14-7-3-4-12-9(5-7)8(6-11)10(13)15-2/h3-5,8H,6,11H2,1-2H3
• InChI Key： ZAUJLCKXSDCONI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=C(C=CN=1)OC)CN)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.4Ų

Additional information on methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate (CAS No. 2229358-53-4)

Methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate (CAS No. 2229358-53-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its 4-methoxypyridine moiety and amino acid ester backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₀H₁₄N₂O₃ and precise stereochemistry make it valuable for designing bioactive molecules targeting enzyme inhibition and receptor modulation.

Recent trends in drug discovery highlight the growing demand for heterocyclic building blocks like this compound. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "amino ester synthesis," reflecting its relevance in developing kinase inhibitors and GPCR-targeted therapies. The methoxy group at the 4-position enhances metabolic stability, a key consideration in modern small molecule optimization strategies.

From a synthetic perspective, methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate exemplifies the convergence of chiral synthesis and heterocyclic chemistry. Its preparation typically involves asymmetric hydrogenation of corresponding enamines or enzymatic resolution of racemic mixtures. The compound's CAS No. 2229358-53-4 serves as a crucial identifier in patent literature and regulatory documentation, particularly when investigating "structure-activity relationships" in lead optimization campaigns.

Analytical characterization of this compound employs advanced techniques including HPLC-MS and NMR spectroscopy, with particular attention to the proton environment near the chiral center. These methods address common queries about "purity determination of synthetic intermediates" and "structural confirmation of complex esters." The methyl ester group provides excellent solubility in organic solvents, facilitating its use in parallel synthesis workflows.

In material science applications, the 4-methoxypyridine unit contributes to coordination chemistry, with potential uses in ligand design for catalytic systems. This aligns with current interests in "sustainable catalysis" and "green chemistry approaches." The compound's amino ester functionality allows further derivatization through amide coupling or reductive amination, making it valuable for combinatorial chemistry libraries.

Regulatory aspects of methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate focus on its classification as a non-hazardous laboratory chemical under standard handling conditions. Safety data sheets emphasize standard organic compound precautions, addressing frequent searches about "safe handling of amino esters" and "stability of pyridine derivatives." Proper storage in anhydrous conditions maintains its shelf life, crucial for long-term research projects.

The commercial availability of CAS No. 2229358-53-4 through specialty chemical suppliers meets the needs of contract research organizations and academic laboratories. Market analyses show increasing procurement for "fragment-based drug discovery" programs, where its molecular weight (210.23 g/mol) falls within the preferred range for lead-like compounds. Custom synthesis services often highlight this compound in their catalog of rare intermediates.

Emerging applications in proteolysis targeting chimeras (PROTACs) utilize similar bifunctional molecules, explaining rising searches for "E3 ligase binders" and "targeted protein degradation." The hydrogen bond acceptor/donor pattern in methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate makes it suitable for designing linker components in such advanced modalities.

Environmental fate studies indicate that compounds with this structural motif typically show moderate biodegradability, addressing concerns about "persistent organic pollutants." The methoxy group generally reduces aquatic toxicity compared to halogenated analogs, making it preferable for eco-friendly chemical design initiatives.

In conclusion, methyl 3-amino-2-(4-methoxypyridin-2-yl)propanoate represents a sophisticated chemical tool bridging multiple disciplines. Its CAS No. 2229358-53-4 serves as a gateway to extensive scientific literature, while its structural versatility continues to inspire innovations across life sciences and materials research.